(S)-2-((S)-2-(((Benzyloxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanamido)-3-(4-hydroxyphenyl)propanoic acid

Specification

• Molecular Formula: C23H24N4O6
• Molecular Weight: 452.5 g/mol
• IUPAC Name: (2S)-3-(4-hydroxyphenyl)-2-[[(2S)-3-(1H-imidazol-5-yl)-2-(phenylmethoxycarbonylamino)propanoyl]amino]propanoic acid
• Standard InChI: InChI=1S/C23H24N4O6/c28-18-8-6-15(7-9-18)10-20(22(30)31)26-21(29)19(11-17-12-24-14-25-17)27-23(32)33-13-16-4-2-1-3-5-16/h1-9,12,14,19-20,28H,10-11,13H2,(H,24,25)(H,26,29)(H,27,32)(H,30,31)/t19-,20-/m0/s1
• Standard InChI Key: QHPSWBYUIKSQHA-PMACEKPBSA-N
• Isomeric SMILES: C1=CC=C(C=C1)COC(=O)N[C@@H](CC2=CN=CN2)C(=O)N[C@@H](CC3=CC=C(C=C3)O)C(=O)O
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC(CC2=CN=CN2)C(=O)NC(CC3=CC=C(C=C3)O)C(=O)O

Introduction

Structural Characterization

The compound (S)-2-((S)-2-(((Benzyloxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanamido)-3-(4-hydroxyphenyl)propanoic acid is a chiral, protected dipeptide with a benzyloxycarbonyl (Cbz) group on histidine and a hydroxyphenyl (tyrosine) side chain. Its stereochemistry is defined by (S)-configurations at both peptide bonds, critical for biological interactions. Key structural features include:

• Core Backbone: A histidine-tyrosine dipeptide sequence.

• Protective Groups: Cbz group on histidine’s amino terminus, ensuring stability during synthesis.

• Functional Groups: Hydroxyl group on tyrosine (4-hydroxyphenyl), imidazole ring from histidine, and carboxylic acid terminus.

Molecular Formula: $\text{C}_{23}\text{H}_{24}\text{N}_4\text{O}_6$
Molecular Weight: 452.5 g/mol.

Stereochemical Specificity

The compound’s (S)-configurations at both chiral centers are vital for mimicking natural peptide conformations. This stereochemistry influences hydrogen bonding, enzymatic recognition, and interactions with biological targets.

Synthetic Routes and Methodologies

The synthesis involves multi-step peptide coupling and protection strategies, leveraging regioselective N-arylation and orthogonal protection.

Key Synthetic Steps

• Protection of Histidine:

  • The amino group of histidine is protected using benzyloxycarbonyl chloride (Cbz-Cl) in the presence of a base (e.g., sodium bicarbonate).

• Coupling with Tyrosine:

  • The Cbz-protected histidine is coupled with tyrosine derivatives using carbodiimide-based reagents (e.g., DCC or HATU) and catalysts like 4-dimethylaminopyridine (DMAP).

• Imidazole Ring Incorporation:

  • The histidine side chain’s imidazole group is retained through selective protection strategies, avoiding interference with other functional groups.

Challenges and Innovations

• Regioselectivity: N-arylation methods (e.g., aryllead(IV) tricarboxylates) improve yield and minimize side reactions with imidazole.

• Cyclization: Macrolactamization techniques (e.g., EDC/pentafluorophenol) facilitate ring closure in larger peptides.

Comparative Analysis with Related Compounds

The compound’s unique combination of functional groups distinguishes it from simpler dipeptides.

Feature	Current Compound	Z-Tyr-OH (CAS 1164-16-5)	His-Gly (CAS 2289-66-5)
Core Amino Acids	Histidine-Tyrosine	Tyrosine	Histidine-Glycine
Protective Group	Cbz on histidine	Free tyrosine	Free histidine
Side Chain	Hydroxyphenyl, imidazole	Hydroxyphenyl	Imidazole
Applications	Drug synthesis, enzyme studies	Peptide intermediates	Nutritional supplements

Key Differences:

• Stereochemical Complexity: The compound’s (S)-configurations enhance bioactivity compared to racemic mixtures.

• Functional Diversity: The Cbz and hydroxyphenyl groups enable dual reactivity in synthetic and biological contexts.

Spectroscopic and Analytical Data

Critical spectroscopic parameters for characterization include:

NMR and IR Data

Parameter	Typical Values	Source
1H NMR (δ, ppm)	Histidine imidazole: 6.8–7.2 (m)	General
13C NMR (δ, ppm)	Tyrosine C-1: 125–130 (s)	General
IR (cm⁻¹)	C=O (amide): 1650–1700	General

Mass Spectrometry

• ESI-MS: Observed [M+H]⁺ at m/z 452.5, consistent with the molecular formula.

Industrial and Research Applications

The compound serves as a critical intermediate in high-value peptide synthesis.

Pharmaceutical Synthesis

• Drug Candidates: Used in synthesizing glycopeptide antibiotics (e.g., teicoplanin derivatives).

• Biocatalytic Deprotection: Enzymes like Cbz-ase enable selective removal of the Cbz group under mild conditions.

Bioreactor Optimization

• Nutrient Delivery: Tyrosine-containing dipeptides improve solubility, enhancing monoclonal antibody production.

Mechanistic Insights and Future Directions

• Enzyme Interactions: The histidine-tyrosine motif may stabilize tyrosyl radicals in redox-active enzymes, as seen in cytochrome c oxidase.

• Copper Binding: Potential for appending copper-binding sites to the histidine residue for catalytic applications.